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Compound of Interest

Compound Name: L-Lysine hydrate

Cat. No.: B3420689

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Lysine, an essential a-amino acid, is a fundamental component in a myriad of biological
processes, including protein synthesis, tissue repair, and the production of hormones and
enzymes.[1][2][3] Its monohydrate and hydrochloride salt forms are commonly utilized in
research and pharmaceutical development, particularly as a supplement in cell culture media to
support robust cell growth and proliferation.[2][4] The high water solubility of L-Lysine facilitates
its incorporation into various aqueous buffer systems.[2] However, factors such as buffer
composition, pH, and temperature can influence its dissolution and stability.[5]

This document provides a detailed protocol for the dissolution of L-Lysine monohydrate in
common laboratory buffers, ensuring the preparation of stable, sterile solutions suitable for a
range of applications, including cell culture and biochemical assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for L-Lysine monohydrate and its
common salt, L-Lysine monohydrochloride.
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L-Lysine L-Lysine o
Parameter . Citations
Monohydrate Monohydrochloride
Molecular Formula CeH14N202 - H20 CeH15CIN202 [41[6]
Molecular Weight 164.20 g/mol 182.65 g/mol [4171els]

) ) White or nearly white,
White to off-white ]
Appearance ) free-flowing, [9][10][11]
crystalline powder )
crystalline powder

Solubility in Water >1500 g/L ~650 g/L (at 20°C) [O1[12][13][8]
) 9.0-10.5(80 g/L at 5.5-6.0 (10%
pH (in H20) _ [12][13][14]
20°C) solution)
Recommended 2°C to 8°C, in a dry, Store in a cool, dry,
: : . [12][13][15][10][14]
Storage (Solid) well-ventilated place well-ventilated place

2-8°C for several
] Store protected from
Solution Storage days; -20°C for up to 2 iiaht [16][11]
i
months g

Experimental Protocols
General Considerations

» Use high-purity, sterile water (e.g., cell culture grade, Milli-Q, or equivalent) for all solutions to
be used in cell culture or other sensitive applications.

» L-Lysine monohydrate is hygroscopic and air-sensitive; handle it promptly and store it in a
tightly sealed container in a dry environment.[9]

e The dissolution of L-Lysine is an endothermic process, which may cause the solution to cool.
This is a normal observation.

e While L-Lysine is highly soluble, interactions with buffer components, such as phosphate
ions, can occur and may affect long-term stability or solubility under specific conditions.[5]
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Protocol for Preparing a 100 mM L-Lysine Stock
Solution in Phosphate-Buffered Saline (PBS)

Materials:

L-Lysine monohydrate (MW: 164.20 g/mol )

» Phosphate-Buffered Saline (PBS), 1X, sterile
» Sterile conical tubes (15 mL or 50 mL)

» Sterile serological pipettes

» Vortex mixer

 Sterile 0.22 pm syringe filter

o Sterile storage bottles

Procedure:

Calculate the required mass: To prepare 10 mL of a 100 mM L-Lysine solution, weigh out
0.1642 g of L-Lysine monohydrate.

o Calculation: 10 mL * (1 L/ 1000 mL) * 0.1 mol/L * 164.20 g/mol = 0.1642 g

 Dissolution: Aseptically add the weighed L-Lysine monohydrate to a 15 mL sterile conical
tube. Add 8 mL of sterile 1X PBS.

e Mixing: Cap the tube tightly and vortex at room temperature until the powder is completely
dissolved. The solution should be clear and colorless.

e pH Adjustment (Optional but Recommended): Check the pH of the solution. The addition of
L-Lysine will make the buffer more alkaline.[12][13] If necessary, adjust the pH to the desired
level (e.g., 7.4) using sterile 1 M HCI. Add the acid dropwise while monitoring the pH.

» Volume Adjustment: Adjust the final volume to 10 mL with sterile 1X PBS.
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« Sterilization: Sterilize the solution by passing it through a 0.22 pum syringe filter into a sterile
storage bottle.

o Storage: Label the bottle with the contents, concentration, and date. Store the solution at 2-
8°C for short-term use (up to one week) or aliquot and store at -20°C for long-term storage.
[16]

Protocol for Preparing a 100 mM L-Lysine Stock
Solution in Tris Buffer

Materials:

L-Lysine monohydrate (MW: 164.20 g/mol )

e Tris buffer (e.g., 50 mM, pH 7.5), sterile

» Sterile conical tubes (15 mL or 50 mL)

o Sterile serological pipettes

e \ortex mixer

o Sterile 0.22 um syringe filter

» Sterile storage bottles

Procedure:

o Calculate the required mass: To prepare 10 mL of a 100 mM L-Lysine solution, weigh out
0.1642 g of L-Lysine monohydrate.

o Dissolution: Aseptically transfer the L-Lysine monohydrate to a 15 mL sterile conical tube.
Add 8 mL of sterile Tris buffer.

e Mixing: Secure the cap and vortex until the solid is fully dissolved, resulting in a clear,
colorless solution.
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e pH Adjustment: Due to the basic nature of L-Lysine, the pH of the Tris buffer will increase. It
is crucial to check and readjust the pH to the desired value (e.g., 7.5) using sterile 1 M HCI.

» Final Volume: Bring the total volume to 10 mL with the sterile Tris buffer.
 Sterile Filtration: Pass the solution through a 0.22 um syringe filter into a sterile container.

o Storage: Store the final sterile solution at 2-8°C for immediate applications or at -20°C for
extended periods.

Visualizations
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Workflow for Sterile L-Lysine Buffer Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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